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Compound Name:
1,3-Dibromo-9h-fluorene-2,7-

diamine

Cat. No.: B3048658 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of the crystallographic structure of 2,7-

dibromo-9,9-dimethyl-9H-fluorene, a key derivative of the fluorene family. Due to the limited

availability of data on 1,3-dibromo-9H-fluorene-2,7-diamine, this paper focuses on closely

related and well-characterized analogs. The synthesis protocols for precursor molecules, such

as 2,7-diaminofluorene and 2,7-dibromofluorene, are also presented. This technical guide is

intended to serve as a valuable resource for researchers engaged in the design and synthesis

of novel fluorene-based compounds for various applications, including drug development.

Introduction
Fluorene and its derivatives are a class of polycyclic aromatic hydrocarbons that have garnered

significant interest in medicinal chemistry and materials science due to their rigid, planar

structure and fluorescent properties. These compounds serve as versatile scaffolds for the

development of novel therapeutic agents and advanced materials. This whitepaper details the

crystal structure of a representative brominated fluorene derivative and outlines key synthetic

methodologies for related precursors.

Crystal Structure of 2,7-Dibromo-9,9-dimethyl-9H-
fluorene
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The crystal structure of 2,7-dibromo-9,9-dimethyl-9H-fluorene (C15H12Br2) has been

determined by single-crystal X-ray diffraction.[1] The molecule exhibits crystallographic m2m

site symmetry, resulting in a coplanar arrangement of all atoms except for those in the methyl

groups.[1] The crystal structure is characterized by weak π–π interactions between symmetry-

related molecules, which stack along the c-axis with a centroid–centroid distance of 3.8409

(15) Å.[1]

Crystallographic Data
The following table summarizes the key crystallographic data for 2,7-dibromo-9,9-dimethyl-9H-

fluorene.[1]

Parameter Value

Chemical Formula C15H12Br2

Molecular Weight 352.06 g/mol [2]

Crystal System Orthorhombic

Space Group Not specified in the provided context

a (Å) 17.097 (4)

b (Å) 11.161 (3)

c (Å) 6.9120 (17)

V (Å³) 1319.0 (6)

Z 4

Radiation Mo Kα

Temperature (K) 296

R-factor 0.032

wR-factor 0.085

Data-to-parameter ratio 12.3
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Experimental Protocols
Detailed experimental protocols for the synthesis of key fluorene precursors are outlined below.

Synthesis of 2,7-Diaminofluorene
The synthesis of 2,7-diaminofluorene can be achieved through the reduction of 2,7-

dinitrofluorene.[3][4]

Method 1: Using Stannous Chloride[3]

Reactants: 2,7-dinitrofluorene, hydrated stannous chloride (SnCl2·2H2O), hydrochloric acid

(HCl), acetic acid (CH3COOH).

Procedure:

The nitro groups of 2,7-dinitrofluorene are reduced using hydrated stannous chloride in a

mixture of hydrochloric acid and acetic acid.

The reaction mixture is heated at 65 °C for 5 hours.

Yield: 65%

Method 2: Using Palladium on Activated Charcoal[4]

Reactants: 2,7-dinitrofluorene, palladium on activated charcoal (Pd/C), tetrahydrofuran

(THF), methanol (MeOH), hydrogen (H2).

Procedure:

A mixture of 2,7-dinitrofluorene and Pd/C in a 1:1 v/v solution of THF and methanol is

stirred at room temperature for 24 hours under a hydrogen atmosphere.

The catalyst is removed by filtration through a pad of Celite and washed with ethyl acetate.

The filtrate is concentrated to yield the product.

Yield: Quantitative
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Synthesis of 2,7-Dibromofluorene
The synthesis of 2,7-dibromofluorene can be performed via the bromination of fluorene.[5]

Reactants: Fluorene, copper(II) bromide (CuBr2) on alumina, carbon tetrachloride (CCl4).

Procedure:

Copper(II) bromide on alumina is added to a solution of fluorene in carbon tetrachloride.

The mixture is stirred at reflux for 5 hours.

After cooling to room temperature, the solid material is filtered and washed with CCl4.

The organic solution is dried over magnesium sulfate.

Removal of the solvent yields the product as yellow solids.

Yield: 98%

Visualizations
Logical Relationship of Fluorene Derivatives
The following diagram illustrates the synthetic relationship between fluorene and its diamino

and dibromo derivatives.
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Caption: Synthetic pathways from fluorene to its key derivatives.
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Experimental Workflow for 2,7-Diaminofluorene
Synthesis (Pd/C Method)
This diagram outlines the key steps in the synthesis of 2,7-diaminofluorene using palladium on

charcoal as a catalyst.
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Caption: Workflow for the catalytic hydrogenation of 2,7-dinitrofluorene.
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Conclusion
While direct crystallographic data for 1,3-dibromo-9H-fluorene-2,7-diamine remains elusive,

this whitepaper provides a comprehensive overview of the crystal structure of the closely

related 2,7-dibromo-9,9-dimethyl-9H-fluorene. The detailed synthetic protocols for key

precursors, 2,7-diaminofluorene and 2,7-dibromofluorene, offer valuable practical guidance for

researchers in the field. The provided data and methodologies can serve as a solid foundation

for the rational design and synthesis of novel fluorene-based compounds with potential

applications in drug discovery and materials science. Further research into the synthesis and

characterization of asymmetrically substituted fluorene derivatives is warranted to expand the

chemical space and explore new structure-activity relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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